![molecular formula C13H20N2O4 B8141074 ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate](/img/structure/B8141074.png)
ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate
Overview
Description
Compound “ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate” is a chemical entity listed in the PubChem database It is known for its unique properties and applications in various scientific fields
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of compound “ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate” involves specific chemical reactions and conditions. The exact synthetic routes and reaction conditions are detailed in various scientific publications and patents. Typically, the synthesis involves multiple steps, including the use of reagents such as acids, bases, and solvents under controlled temperature and pressure conditions .
Industrial Production Methods: Industrial production of compound “this compound” is carried out using large-scale chemical reactors. The process involves the optimization of reaction conditions to ensure high yield and purity. The use of catalysts and continuous monitoring of reaction parameters are crucial for efficient production .
Chemical Reactions Analysis
Types of Reactions: Compound “ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties .
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide are used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.
Substitution: Halogenation and alkylation reactions are performed using reagents like halogens or alkyl halides.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound .
Scientific Research Applications
Compound “ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate” has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in various organic synthesis reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.
Industry: It is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of compound “ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to various biological outcomes, such as inhibition of cell growth or induction of apoptosis .
Comparison with Similar Compounds
- Compound A
- Compound B
- Compound C
Comparison: Compound “ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate” is unique due to its specific chemical structure and properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity. These differences make it a valuable compound for specific applications in research and industry .
Properties
IUPAC Name |
ethyl N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O4/c1-5-19-12(18)15-14-8(2)11-9(16)6-13(3,4)7-10(11)17/h14H,5-7H2,1-4H3,(H,15,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVDNVZHRUXYFSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NNC(=C1C(=O)CC(CC1=O)(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)NNC(=C1C(=O)CC(CC1=O)(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-bromo-4H-pyrazolo[1,5-a]pyrimidine-5,7-dione](/img/structure/B8140994.png)
![7,8-dihydro-5H-pyrido[2,3-b]pyrazin-6-one](/img/structure/B8140999.png)
![2-Bromo-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(4H)-one](/img/structure/B8141004.png)
![N-[6,6-dimethyl-1-phenyl-7-(4-phenyltriazol-1-yl)-5,7-dihydro-4H-indazol-4-yl]acetamide](/img/structure/B8141033.png)
![N-[(7S)-7-amino-6,6-dimethyl-1-phenyl-5,7-dihydro-4H-indazol-4-yl]acetamide](/img/structure/B8141049.png)
![[1-[3,5-Bis(trifluoromethyl)phenyl]-5-formyl-3-methyl-6,7-dihydroindazol-4-yl] acetate](/img/structure/B8141050.png)
![[2-[2-Acetyl-1-(4-bromophenyl)-5-oxopyrazol-3-yl]phenyl] acetate](/img/structure/B8141061.png)
![[2-(2-Acetyl-5-oxo-1-phenylpyrazol-3-yl)phenyl] acetate](/img/structure/B8141067.png)
![3-[4-(hydrazinecarbonyl)-2-phenylpyrazol-3-yl]-2,2-dimethyl-N-phenylpropanamide](/img/structure/B8141069.png)
![ethyl N-[1-(2,6-dioxocyclohexylidene)ethylamino]carbamate](/img/structure/B8141079.png)
![(4Z)-6,6-dimethyl-N-[(4-nitrophenyl)methyl]-1-phenyl-4-(phenylhydrazinylidene)-5,7-dihydroindazol-7-amine](/img/structure/B8141081.png)
![2-[[4-[4-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]phenoxy]anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione](/img/structure/B8141101.png)
